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Compound of Interest

Compound Name: LY255283

Cat. No.: B1675639 Get Quote

Technical Support Center: LY255283
This technical support center provides guidance for researchers, scientists, and drug

development professionals on ensuring the complete dissolution of LY255283 for experimental

use.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of LY255283?

A1: Dimethyl sulfoxide (DMSO) is the most highly recommended solvent for preparing a stock

solution of LY255283. It has been shown to be soluble up to 100 mg/mL (277.43 mM) in

DMSO.[1] For optimal results, it is crucial to use newly opened, anhydrous DMSO, as

hygroscopic DMSO can significantly impact solubility.[1][2] Ethanol can also be used, with a

solubility of up to 25 mM.

Q2: My LY255283 is not fully dissolving in DMSO. What should I do?

A2: If you observe precipitation or incomplete dissolution, gentle heating and/or sonication can

be used to aid the process.[1][3] Ensure you are using a sufficient volume of fresh, anhydrous

DMSO.

Q3: How should I store my LY255283 stock solution?
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A3: For long-term storage, it is recommended to store stock solutions at -80°C, which should

maintain stability for up to 6 months.[1] For shorter-term storage, -20°C is acceptable for up to

1 month.[1] It is advisable to store solutions under a nitrogen atmosphere to minimize

degradation.[1]

Q4: Can I prepare LY255283 for in vivo administration?

A4: Yes, several formulations have been described for in vivo use. These typically involve a

multi-solvent system. For example, a clear solution for intraperitoneal injection can be prepared

using a mixture of DMSO and corn oil.[1] A suspended solution for oral or intraperitoneal

injection can be made using a combination of DMSO, PEG300, Tween-80, and saline.[1]
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Issue Potential Cause Recommended Solution

Precipitation upon dilution of

DMSO stock solution in

aqueous media.

LY255283 has poor aqueous

solubility.

Decrease the final

concentration of LY255283 in

the aqueous medium. Increase

the percentage of co-solvents

in the final solution if the

experimental design allows.

Consider using a formulation

with solubilizing agents like

SBE-β-CD.[1]

Cloudy or suspended solution

when preparing for in vivo use.

Incomplete dissolution in the

vehicle.

Follow the specified protocol

carefully, adding each solvent

sequentially and ensuring

thorough mixing at each step.

[1] Use of ultrasonication can

help in achieving a more

uniform suspension.[1]

Inconsistent experimental

results.

Degradation of LY255283

stock solution.

Ensure proper storage

conditions (-80°C for long-

term).[1] Avoid repeated

freeze-thaw cycles by

aliquoting the stock solution

after preparation. Use fresh,

anhydrous DMSO for initial

dissolution.[2]

Experimental Protocols
Preparation of a 100 mM LY255283 Stock Solution in
DMSO

Weigh out the desired amount of LY255283 powder.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a 100 mM concentration

(e.g., for 1 mg of LY255283 with a molecular weight of 360.45 g/mol , add 27.74 µL of
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DMSO).

If necessary, gently warm the solution and sonicate until the powder is completely dissolved.

Store the stock solution in aliquots at -80°C.

Preparation of a 2.5 mg/mL Clear Solution for In Vivo
Administration
This protocol yields a clear solution suitable for intraperitoneal injection.

Prepare a stock solution of LY255283 in DMSO.

In a sterile tube, add 10% of the final volume as the DMSO stock solution.

Add 90% of the final volume as corn oil.

Vortex thoroughly to ensure a clear, homogenous solution.

Preparation of a 2.5 mg/mL Suspended Solution for In
Vivo Administration
This protocol yields a suspended solution suitable for oral or intraperitoneal injection.

Prepare a 25 mg/mL stock solution of LY255283 in DMSO.

For a 1 mL final volume, add 100 µL of the DMSO stock solution to 400 µL of PEG300.

Mix thoroughly.

Add 50 µL of Tween-80 and mix again.

Add 450 µL of saline and mix to achieve a uniform suspension. Use of ultrasonication is

recommended.[1]

Quantitative Data Summary
Solubility of LY255283 in Various Solvents
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 100[1] 277.43[1]

Use of fresh,

anhydrous DMSO is

recommended.[1][2]

Sonication may be

needed.[1]

Ethanol 9.01 25

Water Insoluble[2] Insoluble[2]

In Vivo Formulation Examples

Formulation Components Final Concentration Solution Type

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (6.94 mM) Clear Solution

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
2.5 mg/mL (6.94 mM) Suspended Solution

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (6.94 mM) Clear Solution
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Experimental Workflow for LY2552883 Solution Preparation

Stock Solution Preparation In Vivo Formulation In Vitro Dilution

Weigh LY255283 Powder

Add Anhydrous DMSO

Apply Sonication/Heat (if needed)

Aliquot and Store at -80°C

Start with DMSO Stock

Add Vehicle Components Sequentially
(e.g., PEG300, Tween-80, Saline)

Thoroughly Mix/Sonicate

Administer to Animal Model

Start with DMSO Stock

Dilute in Aqueous Buffer

Check for Precipitation

Use in Assay

Click to download full resolution via product page

Caption: Workflow for preparing LY255283 solutions.
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Troubleshooting Incomplete Dissolution of LY255283

LY255283 Powder

Add Recommended Solvent
(e.g., Anhydrous DMSO)

Observe for Complete Dissolution

Solution is Clear
Proceed with Experiment

Yes

Precipitate or Cloudiness Observed

No

Apply Gentle Heat and/or Sonication

Re-observe for Dissolution

Yes

Issue Persists

No

Consider: 
- Using fresh, anhydrous DMSO

- Increasing solvent volume

Click to download full resolution via product page

Caption: Troubleshooting guide for LY255283 dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. LY255283 | Leukotriene Receptor | TargetMol [targetmol.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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